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Compound of Interest

Compound Name: Bilaid C1

Cat. No.: B3025836 Get Quote

Essential Safety and Handling Guide for Bilaid
C1
Disclaimer: A specific Safety Data Sheet (SDS) for Bilaid C1 could not be located. The

following guidance is based on general laboratory safety principles for handling potent, solid-

form research compounds of unknown toxicity. Researchers must conduct their own risk

assessment and consult with their institution's Environmental Health and Safety (EHS)

department before handling this substance.

Bilaid C1 is a semi-synthetic tetrapeptide that acts as a μ-opioid receptor agonist.[1][2] As with

any potent, biologically active compound, it should be handled with care to minimize exposure.

The primary hazards are associated with inhalation of the powder, as well as skin and eye

contact.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent accidental exposure when handling Bilaid C1. The

following table summarizes the required equipment.
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Body Part Required PPE Specifications

Hands Disposable Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Do not reuse.

Eyes Safety Goggles

Must provide a complete seal

around the eyes to protect

from dust and splashes.[3]

Face Face Shield

To be worn over safety

goggles, especially when there

is a risk of splashes.[4]

Body Laboratory Coat
Fully buttoned, with tight-fitting

cuffs.

Respiratory N95 Respirator or higher

Recommended when handling

the powder outside of a

certified chemical fume hood.

Operational Plan for Handling Bilaid C1
This section provides a step-by-step guide for the safe handling of Bilaid C1 in a research

laboratory setting.

Pre-Operational Procedures
Designated Area: All work with solid Bilaid C1 should be conducted in a designated area,

such as a certified chemical fume hood, to minimize inhalation exposure.

Gather Materials: Before starting, ensure all necessary equipment and supplies are within

the fume hood, including the Bilaid C1 container, weighing paper, spatulas, solvent, and

waste containers.

Don PPE: Put on all required PPE in the correct order: gown, mask/respirator, eye

protection, and then gloves.[5]
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Weighing and Solution Preparation
Carefully open the container of Bilaid C1 inside the fume hood.

Use a clean spatula to transfer the desired amount of the solid onto weighing paper. Avoid

creating dust.

Close the primary container of Bilaid C1 securely.

Transfer the weighed solid into a suitable container for dissolution.

Add the desired solvent (e.g., methanol or DMSO[1]) slowly to avoid splashing.

Cap the solution container and mix gently until the solid is fully dissolved.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.[6]

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.[6] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration.[6] Seek immediate medical attention.

Spill: For a small spill of the solid, gently cover it with a damp paper towel to avoid raising

dust. For a liquid spill, absorb it with an inert material (e.g., vermiculite or sand).

Decontaminate the area with a suitable cleaning agent. All cleanup materials should be

disposed of as hazardous waste.

Disposal Plan
All waste generated from handling Bilaid C1 must be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, weighing paper, pipette tips, and any other

disposable labware. Place these items in a dedicated, sealed plastic bag or container

labeled "Hazardous Chemical Waste" and with the full chemical name.[7]
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Liquid Waste: Unused solutions of Bilaid C1 should be collected in a sealed, properly

labeled hazardous waste container. Do not pour this waste down the drain.

Sharps: Any contaminated needles or other sharps should be placed in a designated sharps

container for hazardous chemical waste.

Decontamination: All non-disposable glassware and equipment should be decontaminated

by rinsing with a suitable solvent, and the rinsate collected as hazardous liquid waste.

Handling Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Bilaid C1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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